Cas no 47459-90-5 (N,N',N''-Tris(4-chlorophenyl)guanidine)

• Product Name: N,N',N''-Tris(4-chlorophenyl)guanidine
• CAS No: 47459-90-5
• MF: C₁₉H₁₄Cl₃N₃
• MW: 390.693561077118
• CID: 2828480
• PubChem ID: 13066190
• Update Time: 2025-04-21

N,N',N''-Tris(4-chlorophenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• DTXSID00517067
• DTXCID20467873
• 47459-90-5
• N,N',N''-Tris(4-chlorophenyl)guanidine

• Inchi： 1S/C19H14Cl3N3/c20-13-1-7-16(8-2-13)23-19(24-17-9-3-14(21)4-10-17)25-18-11-5-15(22)6-12-18/h1-12H,(H2,23,24,25)
• InChI Key： MFFMCSVLQRYXHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(=N/C1C=CC(=CC=1)Cl)/NC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 389.025331Da
• Monoisotopic Mass: 389.025331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 36.4Ų